Cas no 104273-99-6 (2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]-)
104273-99-6 structure
Product Name:2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]-
CAS No:104273-99-6
MF:C13H14O5
MW:250.247264385223
CID:1142169
Update Time:2024-07-27
2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]- Chemical and Physical Properties
Names and Identifiers
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- 2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]-
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- Inchi: 1S/C13H14O5/c1-3-17-12-8-10(5-7-13(15)16)4-6-11(12)18-9(2)14/h4-8H,3H2,1-2H3,(H,15,16)
- InChI Key: KDTUPJQCNDBOJZ-UHFFFAOYSA-N
- SMILES: C(O)(=O)C=CC1=CC=C(OC(C)=O)C(OCC)=C1
Computed Properties
- Exact Mass: 303.11071
Experimental Properties
- Density: 1.231±0.06 g/cm3(Predicted)
- Melting Point: 176-177 °C
- Boiling Point: 384.1±27.0 °C(Predicted)
- PSA: 85.62
- pka: 4.33±0.10(Predicted)
2-Propenoic acid, 3-[4-(acetyloxy)-3-ethoxyphenyl]- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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